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Compound of Interest

Compound Name: Disopyramide-d5

Cat. No.: B2749448

An In-depth Technical Guide to Disopyramide-d5

For Researchers, Scientists, and Drug Development Professionals

Disopyramide-d5 is the deuterated analog of Disopyramide, a Class la antiarrhythmic agent
used in the treatment of ventricular arrhythmias.[1][2] This stable isotope-labeled version
serves as an invaluable tool in bioanalytical studies, primarily as an internal standard for
guantitative analysis by mass spectrometry. Its properties ensure high precision and accuracy
in therapeutic drug monitoring and pharmacokinetic research.

Chemical Properties and Data

The fundamental chemical and physical properties of Disopyramide-d5 are summarized
below, providing a clear reference for laboratory use.
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Property Value

4-[bis(propan-2-yl)amino]-2-phenyl-2-(pyridin-2-

UPAC Name yl)butanamide

CAS Number 1309283-08-6

Molecular Formula C21H29Ns0

Molecular Weight 339.4745 g/mol

Appearance White to Off-White Solid

Storage Conditions Refrigerator (2-8°C), Long-term storage

Data sourced from multiple chemical suppliers and databases.

Synthesis Pathway Overview

The synthesis of Disopyramide-d5 mirrors the established pathway for unlabeled
Disopyramide, with the critical modification of using a deuterated precursor. The most common
route involves the alkylation of a deuterated phenylacetonitrile with 2-bromopyridine, followed
by a second alkylation and subsequent hydrolysis of the nitrile group to an amide.

The generalized synthesis proceeds as follows:

o Step 1: Phenylacetonitrile-d5 (the deuterated starting material) is reacted with 2-
bromopyridine in the presence of a strong base like sodium amide.

e Step 2: The resulting intermediate is then alkylated with 2-(diisopropylamino)ethyl chloride,
again using a strong base.

e Step 3: The nitrile group of the second intermediate undergoes partial hydrolysis, typically
using sulfuric acid, to form the final butanamide product, Disopyramide-d5.
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Caption: Generalized synthesis workflow for Disopyramide-d5.

Role in Quantitative Bioanalysis

Disopyramide-d5 is considered the gold standard for an internal standard in the quantitative
analysis of its parent drug from biological matrices.[1] Its utility is based on the principles of
isotope dilution mass spectrometry.

o Co-elution: As a stable isotope-labeled analog, Disopyramide-d5 has nearly identical
chemical and physical properties to unlabeled Disopyramide, causing them to co-elute
during chromatographic separation.[1]

o Matrix Effect Compensation: Both the analyte (Disopyramide) and the internal standard
(Disopyramide-d5) are subjected to the same environmental conditions throughout sample
preparation and analysis. This includes any signal suppression or enhancement from the
biological matrix (e.g., serum, plasma).[1]

o Accurate Quantification: By measuring the ratio of the analyte's mass spectrometry signal to
the internal standard's signal, these variations are normalized. This allows for highly accurate
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and precise quantification of the drug concentration, which is critical for pharmacokinetic
studies and therapeutic drug monitoring.[1]

Biological Sample

Disopyramide (Analyte) Disopyramide-d5 (Internal Standard)

/
/
/

/, .
k
/ Spiked

Ahalytical Pr;f(/:ess
| 4

Extraction & Cleanup

:

LC Separation (Co-elution)

l

MS/MS Detection

Calculate Peak Area Ratio
(Analyte / IS)

Quantify Analyte Concentration

Click to download full resolution via product page

Caption: Logic of using Disopyramide-d5 as an internal standard.
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Experimental Protocols
Representative Protocol: Extraction from Human Serum

This protocol outlines a common liquid-liquid extraction (LLE) procedure for isolating
Disopyramide and its internal standard from serum prior to analysis.

Methodology:

o Sample Preparation: To a 100-500 pL aliquot of human serum in a centrifuge tube, add a
known concentration of Disopyramide-d5 solution (internal standard).

 Alkalinization: Add 1 M Sodium Hydroxide or Sodium Carbonate to raise the pH, ensuring
the analytes are in their non-ionized form for efficient extraction into an organic solvent.[3][4]

o Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., chloroform,
dichloromethane).[3][5] Vortex the mixture vigorously for 1-2 minutes to facilitate the transfer
of analytes into the organic phase.

o Phase Separation: Centrifuge the sample at high speed (e.g., 4000 rpm for 10 minutes) to
achieve complete separation of the aqueous and organic layers.

o Collection: Carefully transfer the organic layer (bottom layer for chloroform/dichloromethane)
to a clean tube.

o Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

e Reconstitution: Reconstitute the dried extract in a small volume of the mobile phase used for
the LC-MS/MS analysis. The sample is now ready for injection.

Representative Protocol: LC-MS/MS Analysis

This protocol describes a typical setup for the quantitative analysis of Disopyramide using a
deuterated internal standard.

Methodology:

o Chromatographic System: Ultra-High Performance Liquid Chromatography (UPLC) or High-
Performance Liquid Chromatography (HPLC) system.[6][7]
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Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 pm) is commonly used.[6]

Mobile Phase: A gradient of an aqueous solution (e.g., 0.1% formic acid in water) and an
organic solvent (e.g., acetonitrile or methanol).[8]

Flow Rate: A typical flow rate for a UPLC system is between 0.2-0.5 mL/min.
Injection Volume: 5-10 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode.

lonization: Electrospray lonization (ESI) in positive ion mode is generally used, as the tertiary
amine groups in Disopyramide are readily protonated.[1]

MRM Transitions: Specific precursor-to-product ion transitions are monitored for both
Disopyramide and Disopyramide-d5 to ensure selectivity and sensitivity.
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Caption: A typical bioanalytical workflow for Disopyramide quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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